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Compound of Interest

Compound Name: SJ1008030

Cat. No.: B12409258

For Researchers, Scientists, and Drug Development Professionals

Introduction

S$J1008030 is a potent and selective Proteolysis Targeting Chimera (PROTAC) that specifically
targets the Janus kinase 2 (JAK2) for degradation.[1][2][3] As a bifunctional molecule,
$J1008030 brings JAK2 into proximity with an E3 ubiquitin ligase, leading to the ubiquitination
and subsequent degradation of JAK2 by the proteasome.[4][5] This mechanism of action
makes SJ1008030 a valuable tool for studying the JAK-STAT signaling pathway and for
potential therapeutic development in diseases driven by aberrant JAK2 activity, such as certain
types of leukemia.[1][6]

S$J1008030 is commonly available as either a trifluoroacetic acid (TFA) salt or a formic acid
salt. The choice of the counterion can have significant implications for different experimental
assays. These application notes provide a detailed comparison of the two salt forms and
protocols for their use in key applications.

Data Presentation
Biological Activity of SJ1008030

The biological activity of S31008030 has been demonstrated in cell-based assays. Both the
TFA and formic salt forms are expected to exhibit similar biological activity once dissolved, as
the active component is the SJ1008030 molecule itself.
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Cell Line Assay IC50 Salt Form
- TFA[L][6][7]/
MHH-CALL-4 Cell Growth Inhibition 5.4 nM )
Formic[8][9]
MHH-CALL-4 JAK2 Degradation 32 nM (DC50) Not specified

Comparison of TFA and Formic Acid in Analytical
Assays

The choice between TFA and formic acid as additives in mobile phases is critical for analytical
techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry
(MS).

Parameter Trifluoroacetic Acid (TFA) Formic Acid
Excellent ion-pairing agent, Weaker ion-pairing capabilities
Chromatography (HPLC) leading to improved peak may result in broader peaks for
shape and resolution.[10][11] some analytes.[10]
Generally preferred for UV Can lead to higher UV
UV Detection detection due to better peak baselines and diminished peak
symmetry.[11] shape compared to TFA.[11]

) ) Preferred for MS applications
Strong ion suppression, o _
o ) ) due to minimal ion
significantly reducing signal ) )
Mass Spectrometry (MS) ) ) suppression.[10][11] Itis
intensity.[11][12] Known to ) )
volatile and easily removed.

contaminate MS systems.[11]
[13]

Acidity Stronger acid (pKa ~0.5).[10] Weaker acid (pKa ~3.75).[10]

Mandatory Visualizations
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In Vitro Assays

Cell Culture
(e.g., MHH-CALL-4)

Reconstitute in appropriate solvent
(e.g., DMSO) to create stock solution

Dilute stock

Analytical Assays

Prepare samples for analysis)

.

LC-MS/MS Analysis HPLC-UV Analysis
(Formic acid in mobile phase) (TFA in mobile phase)

l

Cncubate for specified time

(e.g., 24-72 hours)

b

Cell Viability Assay Western Blot for
(e.g., MTS, CellTiter-Glo) JAK2 degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: SJ1008030 TFA vs.
Formic Salt in Experimental Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409258#sj1008030-tfa-vs-formic-salt-in-
experimental-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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